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Compound of Interest

Compound Name: 6-Carboxyfluorescein

An In-depth Technical Guide to 6-Carboxyfluorescein: Chemical Structure and Synthesis

Introduction

6-Carboxyfluorescein (6-FAM) is a widely utilized fluorescent dye derived from fluorescein.[1]
[2] It features a carboxylic acid group that enables its covalent attachment to primary amines
on biomolecules, making it a valuable tool for fluorescent labeling.[3] This single-isomer
derivative is frequently employed in various biochemical and molecular biology applications,
including nucleic acid sequencing, nucleotide labeling, and cellular tracking.[1][4][5] The dye is
known for its high absorptivity, excellent fluorescence quantum yield, and good water solubility.
[2] Its excitation and emission maxima are well-matched to the 488 nm spectral line of common
argon-ion lasers.[2]

Chemical Structure

6-Carboxyfluorescein is a xanthene dye characterized by a spiro[isobenzofuran-1(3H),9'-
[9H]xanthene] core structure. The formal IUPAC name is 3',6'-dihydroxy-3-0x0-3H-
spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid.[6] The key structural feature is the
carboxyl group attached at the 6-position of the phthalic acid moiety, which distinguishes it from
its isomer, 5-carboxyfluorescein.
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Chemical Structure of 6-Carboxyfluorescein

structure_node

Synthesis Pathway of 6-Carboxyfluorescein

Methanesulfonic Acid
(Catalyst)

Resorcinol 4-Carboxyphthalic
(2 equivalents) Anhydride

Mixture of 5-FAM and 6-FAM
(Intermediate Product)

Fractional Crystallization

(Methanol/Hexane or
Ethanol/Hexane)

6-Carboxyfluorescein

5-Carboxyfluorescein (Final Product)
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Synthesis

Start: Mix Resorcinol
& 4-Carboxyphthalic Anhydride
in Methanesulfonic Acid

:

Heat at 85°C
for 24 hours

l

Pour into Ice/Water
to Precipitate Product

:

Filter and Dry
Crude Product

Purification

Recrystallize from
Methanol/Hexane

Filter to Collect
6-FAM Crystals

Recrystallize Again
(Optional, for >98% Purity)

Hydrolyze with NaOH,
then Neutralize with HCI

Final Product:
Pure 6-Carboxyfluorescein

Experimental Workflow for 6-Carboxyfluorescein Synthesis and Purification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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